molecular formula C14H12F3NO2 B6193894 rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid CAS No. 2679949-40-5

rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid

Cat. No.: B6193894
CAS No.: 2679949-40-5
M. Wt: 283.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C14H12F3NO2 and its molecular weight is 283.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid involves the following steps: 1) synthesis of 2-(trifluoromethyl)benzaldehyde, 2) synthesis of 2-(trifluoromethyl)phenylacetic acid, 3) synthesis of 2-(trifluoromethyl)phenylacetonitrile, 4) synthesis of racemic 6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid, and 5) resolution of the racemic mixture to obtain the desired enantiomer.", "Starting Materials": [ "Benzaldehyde", "Trifluoromethyl iodide", "Sodium cyanide", "2-(Trifluoromethyl)phenylacetic acid", "Thionyl chloride", "Ammonia", "Sodium hydroxide", "Diethyl oxalate", "Sodium borohydride", "Sodium hydroxide", "3,4-Dihydroisoquinoline", "Succinic anhydride", "Triethylamine", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol", "Ethanol" ], "Reaction": [ "1. Synthesis of 2-(trifluoromethyl)benzaldehyde: Benzaldehyde is reacted with trifluoromethyl iodide in the presence of sodium cyanide to yield 2-(trifluoromethyl)benzaldehyde.", "2. Synthesis of 2-(trifluoromethyl)phenylacetic acid: 2-(Trifluoromethyl)benzaldehyde is reacted with thionyl chloride to yield 2-(trifluoromethyl)phenylacetyl chloride, which is then hydrolyzed with ammonia to yield 2-(trifluoromethyl)phenylacetic acid.", "3. Synthesis of 2-(trifluoromethyl)phenylacetonitrile: 2-(Trifluoromethyl)phenylacetic acid is reacted with diethyl oxalate and sodium borohydride to yield 2-(trifluoromethyl)phenylacetic acid ethyl ester, which is then reacted with sodium hydroxide and ammonium chloride to yield 2-(trifluoromethyl)phenylacetonitrile.", "4. Synthesis of racemic 6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid: 3,4-Dihydroisoquinoline is reacted with succinic anhydride and triethylamine to yield 6-carboxy-3,4-dihydroisoquinoline-1-succinic acid, which is then reacted with 2-(trifluoromethyl)phenylacetonitrile in the presence of hydrochloric acid to yield racemic 6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid.", "5. Resolution of the racemic mixture to obtain the desired enantiomer: The racemic mixture of 6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid is resolved using a chiral resolving agent such as tartaric acid or camphorsulfonic acid to obtain the desired enantiomer." ] }

CAS No.

2679949-40-5

Molecular Formula

C14H12F3NO2

Molecular Weight

283.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.